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Compound of Interest

Compound Name: 2-Amino-4-chloropyridine

Cat. No.: B016104

Technical Guide: 2-Amino-4-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-4-chloropyridine, a key
building block in the synthesis of a wide range of pharmaceutical and agrochemical
compounds. This document outlines its chemical and physical properties, provides detailed
experimental protocols for its synthesis and analysis, and illustrates its central role in synthetic
chemistry.

Core Compound Properties

2-Amino-4-chloropyridine is a substituted pyridine derivative with the chemical formula
CsHsCINz. It is recognized for its utility as a versatile intermediate in organic synthesis.
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Property Value Reference
CAS Number 19798-80-2 [LI213]415181r71
Molecular Weight 128.56 g/mol [L1213141e1e171

4-Chloro-2-pyridinamine, 4-
Synonyms . . [1][2]
Chloro-pyridine-2-ylamine

White to light brown crystalline

Appearance sowder (2]
Melting Point 129-133°C [2]
Purity =>99% (HPLC) [2]
Storage Conditions Storeat0-8°C [2]

Role in Synthetic Chemistry

2-Amino-4-chloropyridine serves as a critical starting material for the synthesis of more
complex molecules, particularly in the development of kinase inhibitors and other therapeutic
agents. Its chemical structure allows for diverse reactions to build novel compounds.[2][3][4]
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Caption: Synthetic utility of 2-Amino-4-chloropyridine.
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-Amino-4-chloropyridine are
crucial for its application in research and development.

Synthesis of 2-Amino-4-chloropyridine

One documented method for the synthesis of 2-Amino-4-chloropyridine involves a multi-step
process starting from 4-chloropicolinic acid methyl ester.

Experimental Workflow

Synthesis Pathway

Hydrazinolysis with id Diazotization with Curtius Rearrangement s o
hydrazine hydrate in methanol sodium nitrite in HCI Intermediate Azide in acetic acid/water N A

Click to download full resolution via product page
Caption: Workflow for the synthesis of 2-Amino-4-chloropyridine.
Detailed Protocol:

o Synthesis of 4-chloropyridine-2-carbohydrazide: To a solution of methyl 4-chloropicolinate
hydrochloride in methanol, hydrazine hydrate is added. The resulting suspension is stirred
for 2 hours. The precipitated hydrazide is then collected by filtration.

o Formation of the Azide: The collected hydrazide is dissolved in 1N hydrochloric acid and the
solution is cooled to 0-5 °C. A solution of sodium nitrite in water is added dropwise, leading to
the formation of a precipitate. After stirring for 15 minutes, the precipitate is collected by
filtration and washed with water.

o Rearrangement to 2-Amino-4-chloropyridine: The moist precipitate (the azide intermediate)
is combined with a mixture of acetic acid and water. This solution is heated on a steam bath
until the evolution of gas ceases. The reaction mixture is then cooled to room temperature,
and the pH is adjusted to 7. The resulting precipitate is collected via filtration.
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 Purification: The crude product can be recrystallized from ethanol to yield 2-Amino-4-
chloropyridine as a white crystalline solid.

Synthesis of 2-Amino-4-chloropyridine Derivatives for
Antimicrobial Screening

This protocol outlines the synthesis of Schiff base derivatives of 2-Amino-4-chloropyridine for
the evaluation of their antimicrobial activity.

Experimental Protocol:

A general method for synthesizing Schiff base derivatives involves the condensation reaction
between 2-amino-4-chloropyridine and various aldehydes.[8]

A mixture of 2-amino-4-chloropyridine (1 mmol) and a substituted aldehyde (1 mmol) is
dissolved in ethanol.

» A catalytic amount of glacial acetic acid is added to the mixture.

e The reaction mixture is refluxed for a specified period, and the progress of the reaction is
monitored by thin-layer chromatography (TLC).

» Upon completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed
with cold ethanol, and dried.

e The final product can be further purified by recrystallization.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

An HPLC method can be developed for the analysis of 2-Amino-4-chloropyridine and its
derivatives to determine purity and quantify the compound in various matrices. The following is
a starting point for method development, based on methods for similar compounds.
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Parameter Condition

Column C18 column (e.g., 150 x 4.6 mm, 2.7 um)

Mobile Phase Isocratic mixture of water (pH adjusted to 3 with
orthophosphoric acid) and methanol (50:50, v/v)

Flow Rate 0.7 mL/min

Column Temperature 40°C

Detection UV at 254 nm

Injection Volume 10 pL

This method would require validation for specificity, linearity, accuracy, precision, and sensitivity
(LOD/LOQ) for 2-Amino-4-chloropyridine specifically.[9]

Applications in Drug Discovery and Agrochemicals

2-Amino-4-chloropyridine is a key intermediate in the synthesis of various biologically active
compounds.

e Pharmaceuticals: It is a crucial building block for the synthesis of targeted therapies,
including tyrosine kinase inhibitors, PI3K inhibitors, and aldosterone synthase inhibitors,
which are investigated for the treatment of cancers and other diseases.[3][10]

o Agrochemicals: This compound is used in the formulation of herbicides and fungicides,
contributing to crop protection and improved agricultural yields.[4] It is also a precursor to
plant growth regulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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